Cas no 660820-44-0 ( )
structure
Product Name:
CAS No:660820-44-0
MF:C11H12O
MW:160.212383270264
CID:963209
PubChem ID:45083342
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylprop-2-enyl)benzaldehyde
- Benzaldehyde, 2-(2-methyl-2-propenyl)- (9CI)
- 2-(2-Methylprop-2-en-1-yl)benzaldehyde
- 2-(2-methylallyl)benzaldehyde
- 660820-44-0
- DB-284790
- BENZALDEHYDE, 2-(2-METHYL-2-PROPENYL)-
- o-(2-methylallyl)benzaldehyde
- DTXSID20665418
-
-
- Inchi： 1S/C11H12O/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6,8H,1,7H2,2H3
- InChI Key： MINFNPHEEYQZPH-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=CC=1CC(=C)C
Computed Properties
- Exact Mass: 160.089
- Monoisotopic Mass: 160.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1A^2
Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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